Cas no 86749-51-1 (Gossypetin 3-methyl ether)

Gossypetin 3-methyl ether is a flavonoid derivative characterized by its methylated hydroxyl group at the 3-position of the gossypetin scaffold. This structural modification enhances its stability and lipophilicity, making it suitable for applications in biochemical and pharmacological research. The compound exhibits potential antioxidant properties due to its polyphenolic structure, which may be of interest in studies involving oxidative stress mechanisms. Its well-defined chemical structure allows for precise analytical characterization, facilitating its use as a reference standard in chromatographic and spectroscopic analyses. Gossypetin 3-methyl ether is also utilized in the synthesis of more complex flavonoid analogs for structure-activity relationship investigations.
Gossypetin 3-methyl ether structure
Gossypetin 3-methyl ether structure
Product Name:Gossypetin 3-methyl ether
CAS No:86749-51-1
MF:C16H12O8
MW:332.261685371399
CID:2189991
PubChem ID:5386958
Update Time:2025-11-06

Gossypetin 3-methyl ether Chemical and Physical Properties

Names and Identifiers

    • Gossypetin 3-methylether
    • Gossypetin 3-methyl ether
    • NSC618929
    • LMPK12113232
    • NCI60_005665
    • 2-(3,4-dihydroxyphenyl)-5,7,8-trihydroxy-3-methoxy-chromen-4-one
    • 2-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-3-methoxy-4H-chromen-4-one
    • 2-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-3-methoxy-4H-1-benzopyran-4-one (ACI)
    • NSC 618929
    • AKOS040734199
    • 86749-51-1
    • UNII-HR3R23F5MD
    • 2-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-3-methoxy-4H-1-benzopyran-4-one
    • CHEMBL1986223
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5,7,8-trihydroxy-3-methoxy-
    • HR3R23F5MD
    • CHEBI:193206
    • 2-(3,4-dihydroxyphenyl)-5,7,8-trihydroxy-3-methoxychromen-4-one
    • NSC-618929
    • 3',4',5,7,8-Pentahydroxy 3-methoxyflavone
    • Inchi: 1S/C16H12O8/c1-23-16-13(22)11-9(19)5-10(20)12(21)15(11)24-14(16)6-2-3-7(17)8(18)4-6/h2-5,17-21H,1H3
    • InChI Key: WLHKPDQFOBROCS-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=C(C=2)O)O)=C(C(C2C(=CC(=C(C1=2)O)O)O)=O)OC

Computed Properties

  • Exact Mass: 332.05321734g/mol
  • Monoisotopic Mass: 332.05321734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137
  • XLogP3: 2.1

Gossypetin 3-methyl ether Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHL82554-10MG
Gossypetin 3-methyl ether
86749-51-1
10mg
¥4856.86 2025-01-16
PhytoLab
82554-50mg
Gossypetin 3-methylether
86749-51-1 ≥ 90.0 %
50mg
€1044 2023-10-25
PhytoLab
82554-250mg
Gossypetin 3-methylether
86749-51-1 ≥ 90.0 %
250mg
€4930 2023-10-25
PhytoLab
82554-500mg
Gossypetin 3-methylether
86749-51-1 ≥ 90.0 %
500mg
€9280 2023-10-25
PhytoLab
82554-1000mg
Gossypetin 3-methylether
86749-51-1 ≥ 90.0 %
1000mg
€17400 2023-10-25

Additional information on Gossypetin 3-methyl ether

Exploring the Properties and Applications of Gossypetin 3-methyl ether (CAS No. 86749-51-1)

Gossypetin 3-methyl ether (CAS No. 86749-51-1) is a naturally occurring flavonoid derivative that has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals, cosmetics, and pharmaceutical research. This compound, classified as a methylated flavonoid, is structurally related to gossypetin, a well-studied antioxidant found in plants like hibiscus and cotton. The methylation at the 3-position enhances its bioavailability and stability, making it a promising candidate for various industrial and scientific uses.

In the context of modern health trends, Gossypetin 3-methyl ether aligns with the growing demand for plant-derived bioactive compounds. Consumers and researchers alike are increasingly searching for terms like "natural antioxidants," "skin-protective flavonoids," and "anti-aging phytochemicals," all of which are relevant to this compound. Its potential to scavenge free radicals and modulate oxidative stress pathways has positioned it as a subject of interest in cosmeceutical formulations and functional foods.

From a biochemical perspective, Gossypetin 3-methyl ether exhibits a unique mechanism of action. Studies suggest it may interact with cellular signaling pathways such as Nrf2/ARE, which regulates antioxidant response elements. This property has led to investigations into its role in mitigating UV-induced skin damage—a hot topic in dermatological research. Furthermore, its lipophilic nature (enhanced by methylation) improves penetration through biological membranes, a critical factor for topical applications.

The compound's CAS registry number 86749-51-1 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. Manufacturers and suppliers often highlight this number alongside synonyms like "3-O-methylgossypetin" or "gossypetin 3-O-methyl ether" to address varied search queries. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify the purity of this specialty chemical, which is commercially available in powder or crystalline form.

Emerging applications of Gossypetin 3-methyl ether extend to the nutraceutical sector, where it's being explored as an ingredient in cognitive health supplements. Preliminary research indicates potential neuroprotective effects through modulation of inflammatory cytokines, aligning with the booming market for brain-boosting botanicals. This intersects with popular search trends like "natural nootropics" and "flavonoids for memory," making it a timely subject for scientific and commercial exploration.

Quality control standards for CAS No. 86749-51-1 typically require ≥95% purity, with residual solvents and heavy metals strictly controlled. The compound's stability profile suggests compatibility with various delivery systems, from lipid nanoparticles to cyclodextrin complexes—technologies frequently searched in relation to bioavailability enhancement. Such formulation strategies are particularly relevant given current consumer preferences for high-efficacy natural ingredients in personal care products.

Environmental considerations also play a role in the discourse around Gossypetin 3-methyl ether. As a plant-derived specialty chemical, its production often involves sustainable extraction methods, responding to the increasing search volume for "green chemistry approaches" and "eco-friendly bioactive compounds." This positions the molecule favorably in markets prioritizing clean-label ingredients and carbon-neutral manufacturing processes.

Future research directions for 86749-51-1 may explore its synergistic effects with other polyphenols, a trending topic in phytochemical research. The combination of methylated flavonoids with compounds like curcuminoids or catechins could unlock novel therapeutic applications, particularly in metabolic health—another high-interest area in nutritional science. Such investigations would build upon existing knowledge while addressing contemporary health concerns like oxidative stress-related disorders.

In summary, Gossypetin 3-methyl ether represents an intriguing intersection of traditional phytochemistry and modern application science. Its CAS No. 86749-51-1 serves as a passport in global commerce, while its biological properties respond to current demands for multifunctional natural compounds. As research continues to unravel its full potential, this methylated flavonoid is poised to gain further prominence in health-focused industries, answering the call for evidence-based botanicals with measurable benefits.

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